Cas no 1805244-74-9 (4-Bromo-2-(difluoromethyl)-6-hydroxy-3-iodopyridine)

• Product Name: 4-Bromo-2-(difluoromethyl)-6-hydroxy-3-iodopyridine
• CAS No: 1805244-74-9
• MF: C₆H₃BrF₂INO
• MW: 349.899399995804
• CID: 4915443
• Update Time: 2025-10-28

4-Bromo-2-(difluoromethyl)-6-hydroxy-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-6-hydroxy-3-iodopyridine

• Inchi： 1S/C6H3BrF2INO/c7-2-1-3(12)11-5(4(2)10)6(8)9/h1,6H,(H,11,12)
• InChI Key： LJPDKUHNCKAFJU-UHFFFAOYSA-N
• SMILES： IC1C(=CC(NC=1C(F)F)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 287
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1

Additional information on 4-Bromo-2-(difluoromethyl)-6-hydroxy-3-iodopyridine

Introduction to 4-Bromo-2-(difluoromethyl)-6-hydroxy-3-iodopyridine (CAS No. 1805244-74-9)

4-Bromo-2-(difluoromethyl)-6-hydroxy-3-iodopyridine (CAS No. 1805244-74-9) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its bromo, difluoromethyl, hydroxy, and iodo substituents on a pyridine backbone, presents a unique structural framework that makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of multiple functional groups offers a rich scaffold for further chemical modifications, enabling the development of novel compounds with potential therapeutic applications.

Thepyridine core is a privileged structure in medicinal chemistry due to its prevalence in many biologically active natural and synthetic products. The introduction of halogen atoms, particularly bromo and iodo, at strategic positions on the pyridine ring enhances its reactivity, making it an ideal candidate for cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are fundamental in constructing complex molecular architectures, which are often required for achieving high affinity and selectivity in drug design.

Thedifluoromethyl group is another key feature of this compound that contributes to its pharmaceutical relevance. Difluoromethylation is a powerful strategy in drug discovery, as fluorine atoms can modulate metabolic stability, lipophilicity, and binding affinity of drug candidates. The incorporation of adifluoromethyl group often improves the pharmacokinetic properties of molecules, making them more suitable for clinical development. Additionally, thehydroxy group provides an opportunity for further derivatization through etherification or esterification reactions, expanding the chemical space available for exploring new pharmacological targets.

In recent years, 4-Bromo-2-(difluoromethyl)-6-hydroxy-3-iodopyridine has been utilized in several cutting-edge research projects aimed at developing novel therapeutic agents. For instance, researchers have leveraged this compound to synthesize small-molecule inhibitors targeting enzyme families involved in cancer metabolism. By employing palladium-catalyzed cross-coupling reactions, scientists have been able to generate derivatives with enhanced binding to specific protein kinases, which play crucial roles in tumor growth and progression. These efforts have led to the identification of promising lead compounds that are currently undergoing further optimization.

Thebromo andiodo substituents on the pyridine ring also make this compound a versatile building block for constructing heterocyclic libraries. Such libraries are widely used in high-throughput screening campaigns to identify molecules with desirable biological activities. The ability to selectively remove or replace these halogen atoms allows for fine-tuning of the compound's properties, enabling researchers to explore a wide range of chemical modifications. This flexibility is particularly valuable in the context of fragment-based drug design, where small molecular fragments are incrementally elaborated to achieve high-affinity binding to biological targets.

Moreover, thedifluoromethyl-substituted pyridines have shown promise in the development of agrochemicals. Thedifluoromethyl group can enhance the resistance of pesticides to metabolic degradation by microorganisms, thereby prolonging their efficacy in crop protection applications. Researchers have been exploring derivatives of 4-Bromo-2-(difluoromethyl)-6-hydroxy-3-iodopyridine as precursors to novel herbicides and fungicides that exhibit improved environmental profiles while maintaining high biological activity.

The synthesis of 4-Bromo-2-(difluoromethyl)-6-hydroxy-3-iodopyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps often include halogenation reactions at specific positions on the pyridine ring followed by functional group interconversions such as hydroxymethylation or difluoromethylation. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for industrial applications.

In conclusion,4-Bromo-2-(difluoromethyl)-6-hydroxy-3-iodopyridine (CAS No. 1805244-74-9) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing biologically active molecules with diverse applications. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies,4-Bromo-2-(difluoromethyl)-6-hydroxy-3-iodopyridine is likely to remain at the forefront of drug discovery efforts.